molecular formula C9H11BrO2 B8661290 1-Bromo-3-(methoxymethoxy)-2-methylbenzene

1-Bromo-3-(methoxymethoxy)-2-methylbenzene

Cat. No.: B8661290
M. Wt: 231.09 g/mol
InChI Key: RIBGTHMUZIOFCD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Bromo-3-(methoxymethoxy)-2-methylbenzene is a useful research compound. Its molecular formula is C9H11BrO2 and its molecular weight is 231.09 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H11BrO2

Molecular Weight

231.09 g/mol

IUPAC Name

1-bromo-3-(methoxymethoxy)-2-methylbenzene

InChI

InChI=1S/C9H11BrO2/c1-7-8(10)4-3-5-9(7)12-6-11-2/h3-5H,6H2,1-2H3

InChI Key

RIBGTHMUZIOFCD-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C=CC=C1Br)OCOC

Origin of Product

United States

Synthesis routes and methods

Procedure details

13.9 g (74 mmol) of 3-bromo-2-methylphenol are dissolved in 120 mL of dimethylformamide and the mixture is cooled to 0° C. 3.6 g (90 mmol) of 60% sodium hydride are then added portionwise and the medium is stirred for 1 hour. 6.8 mL (90 mmol) of methoxymethyl chloride are then added slowly and the medium is warmed to room temperature and then stirred for 1 hour. After the usual treatment, the residue is purified by chromatography on silica gel (eluent: 80 heptane/20 ethyl acetate). The desired product is obtained in the form of a colourless oil (m=16.2 g; Y=95%).
Quantity
13.9 g
Type
reactant
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
3.6 g
Type
reactant
Reaction Step Two
Quantity
6.8 mL
Type
reactant
Reaction Step Three

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